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Compound of Interest

Compound Name: boron;chromium

CAS No.: 12006-79-0

Cat. No.: B1582532 Get Quote

Application Note: Chromium Boride (CrB/CrB₂) in Advanced Catalysis

Executive Summary & Technical Rationale
Chromium borides (CrB, CrB₂, Cr₅B₃) have transcended their traditional roles as wear-resistant

ceramic coatings to emerge as high-performance electrocatalysts. Unlike insulating oxides,

metallic chromium borides possess high electrical conductivity (~357 S m⁻¹ for CrB) and

unique surface electronic structures that facilitate rapid charge transfer.

For researchers in drug development and energy materials, the core utility of CrB lies in its

dynamic surface reconstruction. Under oxidative potentials (e.g., Oxygen Evolution Reaction,

OER), the surface boron leaches out, driving the formation of a highly active, amorphous

chromium-doped oxyhydroxide layer while the conductive boride core ensures efficient electron

transport. This "core-shell" architecture solves the conductivity bottleneck often seen in metal-

oxide catalysts.

Critical Mechanisms of Action
The "Sacrificial Boron" & Surface Reconstruction (OER)
In alkaline OER environments, CrB undergoes an in situ transformation. The surface boron

atoms oxidize to soluble borates (

), leaving behind a metal-rich surface that restructures into active metal oxyhydroxides (

).
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Electronic Effect: Cr doping modulates the

-band center of Ni/Fe sites (in doped systems like Cr-FeNiB), optimizing the binding energy
of oxygen intermediates (

,

,

).

Structural Effect: The leaching creates lattice vacancies that serve as high-activity sites.

Dual-Sulphophilic Interaction (Li-S Batteries)
In Lithium-Sulfur battery catalysis, CrB acts as a redox mediator for lithium polysulfides (LiPS).

[1]

Mechanism: The Cr sites bond with polysulfide anions (

), while B sites interact with

. This "p-d hybridization" accelerates the conversion of soluble long-chain polysulfides to
solid

, suppressing the shuttle effect.

Experimental Protocols
Protocol A: Solvothermal Synthesis of Nanocrystalline
CrB
Rationale: Traditional solid-state melting requires >1500°C and yields low-surface-area chunks.

This low-temperature autoclave method yields high-surface-area nanowires suitable for

catalytic inks.

Materials:

Anhydrous Chromium(III) Chloride (

)
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Magnesium powder (

, -325 mesh)

Magnesium Diboride (

) as boron source[2]

Solvent: Anhydrous Benzene or Toluene (Note: Handle with strict safety protocols)

Workflow:

Precursor Mixing: Inside an Ar-filled glovebox, mix

(10 mmol),

(30 mmol), and

(10 mmol).

Autoclave Assembly: Transfer mixture into a 50 mL stainless steel autoclave with a Teflon

liner. Add 20 mL anhydrous benzene. Seal tightly.

Thermal Treatment: Heat at 600°C for 10 hours.

Note: The pressure generated by benzene vapor facilitates the solid-liquid-gas reaction

kinetics.

Purification (Critical):

Wash the resulting black powder with dilute

(1M) and Ethanol to remove byproducts (

, unreacted

).

Centrifuge at 8000 rpm for 15 mins.

Vacuum dry at 60°C for 12 hours.
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Protocol B: Electrochemical Ink Formulation & Coating
Rationale: Proper ink formulation is essential to prevent catalyst detachment during vigorous

gas evolution.

Components:

Catalyst: 5 mg CrB Nanocrystals

Conductive Additive: 1 mg Carbon Black (Vulcan XC-72)

Binder: 30

Nafion solution (5 wt%)

Solvent: 970

Isopropanol/Water (3:1 v/v)

Steps:

Dispersion: Sonicate the mixture in an ice bath for 45 minutes. Tip: Ice bath prevents Nafion

degradation and solvent evaporation.

Deposition: Drop-cast 10

of ink onto a Glassy Carbon Electrode (GCE, 3 mm diameter).

Drying: Dry under an infrared lamp for 10 minutes to form a uniform thin film (Loading: ~0.2

mg/cm²).

Visualization of Workflows & Mechanisms
Figure 1: Synthesis and Activation Logic
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Caption: Step-by-step solvothermal synthesis pathway and subsequent electrochemical

surface activation.

Figure 2: Catalytic Mechanism (OER & Li-S)
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Caption: Dual-functionality mechanism: Core-shell electron transfer for OER and dual-site

adsorption for Li-S batteries.

Performance Data Summary
The following table benchmarks CrB-based catalysts against commercial standards.
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Metric
CrB
Nanocrystals
(This Protocol)

Cr-FeNiB
(Doped)

Commercial
RuO₂

Commercial
Pt/C

Application
Li-S Battery /

OER

OER (Water

Splitting)
OER HER

Overpotential (

)
~290 mV 252 - 272 mV ~280 - 300 mV N/A

Tafel Slope 55 mV dec⁻¹ 42 mV dec⁻¹ 60 mV dec⁻¹ 30 mV dec⁻¹

Stability

(Cycles/Time)

>2000 Cycles

(Li-S)

>100 Hours

(OER)

<24 Hours

(OER)
High

Conductivity 357 S m⁻¹ High (Metallic) High High

Cost Efficiency
High (Earth

Abundant)
Very High

Low (Precious

Metal)
Low

Note: Data derived from Advanced Science (2023) and related literature benchmarks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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